2-([1,1'-biphenyl]-4-yl)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone
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Description
This compound is a triazolopyrimidine-piperazine hybrid featuring a biphenyl-ethanone moiety. Its core structure includes:
- A 1,2,3-triazolo[4,5-d]pyrimidine ring system, known for kinase inhibition and anticancer activity.
- A piperazine linker, which enhances solubility and facilitates interactions with biological targets.
- A biphenyl group at the ethanone position, contributing to hydrophobic interactions and structural rigidity.
Reaction of a bromoethanone intermediate with a substituted triazolopyrimidine-thiol.
Use of triethylamine as a base in ethanol under inert conditions .
Properties
IUPAC Name |
2-(4-phenylphenyl)-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N7O/c36-25(19-21-11-13-23(14-12-21)22-7-3-1-4-8-22)33-15-17-34(18-16-33)27-26-28(30-20-29-27)35(32-31-26)24-9-5-2-6-10-24/h1-14,20H,15-19H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIOTIBVXFNDOZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=CC=C4)C(=O)CC5=CC=C(C=C5)C6=CC=CC=C6 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N7O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-([1,1'-biphenyl]-4-yl)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone , with the molecular formula and a molecular weight of approximately 475.56 g/mol, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound based on recent research findings, including its synthesis, mechanisms of action, and therapeutic potential.
Synthesis and Structural Characteristics
The synthesis of this compound involves multiple steps that typically include the coupling of biphenyl derivatives with triazole and piperazine moieties. The structural complexity is reflected in its diverse pharmacophoric groups which are crucial for its biological activity.
Anticancer Activity
Recent studies have indicated that derivatives of triazole and piperazine exhibit significant anticancer properties. Specifically, compounds similar to 2-([1,1'-biphenyl]-4-yl)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone have been shown to inhibit cell proliferation in various cancer cell lines.
Key Findings:
- IC50 Values : In vitro studies reported IC50 values of less than 25 μM against HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines .
- Mechanism : The anticancer activity is often attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression.
Antimicrobial Activity
The compound has also demonstrated antimicrobial properties against both Gram-positive and Gram-negative bacteria.
Research Insights:
- Compounds with similar structures have been tested against strains such as Staphylococcus aureus and Escherichia coli, showing growth inhibition zones ranging from 14–17 mm .
| Bacterial Strain | Inhibition Zone (mm) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 17 |
| Bacillus subtilis | 14 |
Study 1: Anticancer Properties
In a recent study published in MDPI, derivatives containing triazole rings exhibited potent anti-proliferative effects against MCF-7 cells. The study highlighted that modifications at the phenyl position significantly enhanced activity .
Study 2: Antimicrobial Efficacy
Another investigation focused on the antibacterial activity of triazole-linked compounds where it was found that specific substitutions on the piperazine ring improved efficacy against E. coli and S. aureus .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural analogs differ in substituents on the triazolopyrimidine core, piperazine linker, or ethanone moiety. These variations influence physicochemical properties, bioactivity, and pharmacokinetics. Key comparisons are summarized below:
Table 1: Structural and Functional Comparison of Triazolopyrimidine-Piperazine Derivatives
*Estimated based on structural similarity to .
Key Findings:
Substituent Effects on Bioactivity :
- Electron-withdrawing groups (e.g., fluorine in ’s compound) improve metabolic stability and target binding .
- Bulkier groups (e.g., benzyl in ) enhance interactions with hydrophobic protein pockets but may reduce solubility .
Piperazine Linker Flexibility :
- The piperazine moiety enables conformational flexibility, critical for accommodating diverse binding sites (e.g., ATP pockets in kinases) .
Phenoxy or methoxyphenoxy substituents () introduce hydrogen-bonding capabilities, aiding solubility .
Synthetic Challenges :
- Reactions involving electron-deficient triazolopyrimidine cores (e.g., 3-phenyl) may require optimized conditions (e.g., TBTU/HOBt coupling in ) to achieve high yields .
Research Implications
- Drug Development : The target compound’s biphenyl group positions it as a candidate for oncology targets (e.g., tyrosine kinases), while analogs with polar substituents () may optimize pharmacokinetics.
- Structural Analysis : Crystallographic studies using SHELX software () could resolve conformational preferences of these compounds, aiding rational design .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
